Cas no 2411259-87-3 (tert-butyl 4-2-chloro-N-(oxan-4-yl)acetamidopiperidine-1-carboxylate)
tert-butyl 4-2-chloro-N-(oxan-4-yl)acetamidopiperidine-1-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- Z3952175199
- Tert-butyl 4-[(2-chloroacetyl)-(oxan-4-yl)amino]piperidine-1-carboxylate
- tert-butyl 4-[2-chloro-N-(oxan-4-yl)acetamido]piperidine-1-carboxylate
- tert-butyl 4-2-chloro-N-(oxan-4-yl)acetamidopiperidine-1-carboxylate
-
- Inchi: 1S/C17H29ClN2O4/c1-17(2,3)24-16(22)19-8-4-13(5-9-19)20(15(21)12-18)14-6-10-23-11-7-14/h13-14H,4-12H2,1-3H3
- InChI Key: QTTYCIGFNNRYIQ-UHFFFAOYSA-N
- SMILES: ClCC(N(C1CCOCC1)C1CCN(C(=O)OC(C)(C)C)CC1)=O
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 24
- Rotatable Bond Count: 5
- Complexity: 438
- XLogP3: 2.2
- Topological Polar Surface Area: 59.1
tert-butyl 4-2-chloro-N-(oxan-4-yl)acetamidopiperidine-1-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-26577440-0.05g |
tert-butyl 4-[2-chloro-N-(oxan-4-yl)acetamido]piperidine-1-carboxylate |
2411259-87-3 | 90% | 0.05g |
$246.0 | 2023-09-14 |
tert-butyl 4-2-chloro-N-(oxan-4-yl)acetamidopiperidine-1-carboxylate Related Literature
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
Additional information on tert-butyl 4-2-chloro-N-(oxan-4-yl)acetamidopiperidine-1-carboxylate
Introduction to Tert-butyl 4-2-chloro-N-(oxan-4-yl)acetamidopiperidine-1-carboxylate (CAS No. 2411259-87-3)
Tert-butyl 4-2-chloro-N-(oxan-4-yl)acetamidopiperidine-1-carboxylate, with the CAS number 2411259-87-3, is a specialized compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a valuable subject of study for scientists and researchers aiming to develop novel therapeutic agents.
The molecular structure of tert-butyl 4-2-chloro-N-(oxan-4-yl)acetamidopiperidine-1-carboxylate incorporates several key functional groups that contribute to its unique chemical properties. The presence of a tert-butyl group provides steric hindrance, which can influence the compound's solubility and metabolic stability. Additionally, the chloro substituent and the acetamidopiperidine moiety introduce specific interactions with biological targets, enhancing its potential as a lead compound in drug discovery.
In recent years, there has been growing interest in the development of small molecules that can modulate neurological and inflammatory pathways. The piperidine core in tert-butyl 4-2-chloro-N-(oxan-4-yl)acetamidopiperidine-1-carboxylate is particularly noteworthy, as it is a common scaffold in many bioactive compounds. Studies have shown that piperidine derivatives can exhibit potent effects on various neurotransmitter systems, making them attractive candidates for treating conditions such as depression, anxiety, and neurodegenerative diseases.
One of the most compelling aspects of this compound is its potential to interact with enzymes and receptors involved in critical biological processes. The oxan-4-yl group, a cyclic ether moiety, adds another layer of complexity to its structure, which can influence both its pharmacokinetic profile and its ability to bind to specific targets. This structural feature has been explored in several recent studies, where researchers have investigated the effects of oxan-4-yl derivatives on enzyme inhibition and receptor activation.
Recent advancements in computational chemistry have enabled more accurate predictions of the biological activity of compounds like tert-butyl 4-2-chloro-N-(oxan-4-yl)acetamidopiperidine-1-carboxylate. Molecular docking studies have shown that this compound can bind effectively to several key targets, including enzymes and receptors implicated in inflammation and pain management. These findings have opened up new avenues for research and development, particularly in the area of chronic pain disorders where traditional treatments often fall short.
The synthesis of tert-butyl 4-2-chloro-N-(oxan-4-yl)acetamidopiperidine-1-carboxylate presents unique challenges due to its complex structure. However, recent improvements in synthetic methodologies have made it more feasible to produce this compound on a larger scale. Researchers have employed advanced techniques such as multi-step organic synthesis and catalytic processes to optimize yield and purity. These advancements are crucial for ensuring that sufficient quantities of the compound are available for preclinical and clinical studies.
In preclinical studies, tert-butyl 4-2-chloro-N-(oxan-4-yl)acetamidopiperidine-1-carboxylate has demonstrated promising results in models of inflammation and pain. Its ability to modulate key signaling pathways has led to reductions in inflammatory markers and improved functional outcomes in animal models. These findings are particularly encouraging given the growing burden of chronic inflammatory diseases worldwide. The compound's potential as an anti-inflammatory agent is further supported by its interactions with cyclooxygenase (COX) enzymes and other inflammatory mediators.
The pharmacokinetic properties of tert-butyl 4-2-chloro-N-(oxan-4-y lacetamidopiperidine -1 -carbox ylate) are also an area of active investigation. Studies have shown that this compound exhibits good oral bioavailability and moderate metabolic stability, suggesting that it could be suitable for therapeutic use if further optimized. Additionally, its solubility profile has been examined to ensure effective delivery across various administration routes. These pharmacokinetic insights are essential for designing clinical trials that will effectively evaluate the compound's therapeutic potential.
The future direction of research on tert-butyl 4 -2 -chloro -N -( oxan -4 -y lacetam idop iper idine -1 -carb ox ylate) is likely to focus on refining its chemical structure to enhance its biological activity while minimizing potential side effects. Collaborative efforts between synthetic chemists, biochemists, and pharmacologists will be crucial in achieving these goals. Furthermore, exploring new synthetic routes could help reduce production costs and improve scalability, making it more feasible for industrial applications.
In conclusion, Tert-butyl 4 -2 -chloro -N -( oxan -4 -y lacetam idop iper idine -1 -carb ox ylate) (CAS No. 2411259 -87 -3) represents a significant advancement in pharmaceutical research due to its promising biological activities and well-defined chemical structure. Its potential as a therapeutic agent continues to be explored through both experimental and computational approaches. As our understanding of its mechanisms of action grows, so too does the likelihood that it will play a role in the development of novel treatments for various diseases.
2411259-87-3 (tert-butyl 4-2-chloro-N-(oxan-4-yl)acetamidopiperidine-1-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)